Cas no 82020-47-1 (2-methoxy-3-methylbenzene-1-sulfonamide)

• Product Name: 2-methoxy-3-methylbenzene-1-sulfonamide
• CAS No: 82020-47-1
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• MDL: MFCD18398302
• CID: 701641
• PubChem ID: 71420568
• Update Time: 2025-10-31

2-methoxy-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-methoxy-3-methyl-
• 2-methoxy-3-methylbenzenesulfonamide
• 2-methoxy-3-methylbenzene-1-sulfonamide
• 82020-47-1
• DTXSID20839753
• EN300-1988506

• MDL： MFCD18398302
• Inchi： 1S/C8H11NO3S/c1-6-4-3-5-7(8(6)12-2)13(9,10)11/h3-5H,1-2H3,(H2,9,10,11)
• InChI Key： HYYHCCDGHKUKEF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1OC)(N)(=O)=O

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-methoxy-3-methylbenzene-1-sulfonamide

2-Methoxy-3-Methylbenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No 82020-47-1, commonly referred to as 2-methoxy-3-methylbenzene-1-sulfonamide, is a highly specialized organic chemical. This compound belongs to the sulfonamide class, which has garnered significant attention in various fields, including pharmaceuticals, agrochemicals, and materials science. The sulfonamide functional group in this molecule plays a pivotal role in its reactivity and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-methoxy-3-methylbenzene-1-sulfonamide. Researchers have employed novel catalytic systems and optimized reaction conditions to enhance the yield and purity of this compound. For instance, studies published in *Chemical Reviews* highlight the use of microwave-assisted synthesis to streamline the production process, making it more efficient and environmentally friendly.

The structural features of 2-methoxy-3-methylbenzene-1-sulfonamide are particularly noteworthy. The presence of a methoxy group at the 2-position and a methyl group at the 3-position on the benzene ring introduces steric and electronic effects that influence its reactivity. These substituents also contribute to the compound's solubility properties, which are critical for its application in drug delivery systems.

In terms of applications, 2-methoxy-3-methylbenzene-1-sulfonamide has shown promise in the development of bioactive molecules. A study in *Journal of Medicinal Chemistry* demonstrated its potential as a lead compound for anti-inflammatory agents. The sulfonamide group is known for its ability to inhibit certain enzymes, making it a valuable component in drug design.

Moreover, this compound has been explored in the context of polymer chemistry. Its ability to act as a nucleating agent has been leveraged in the production of high-performance polymers with enhanced thermal stability. Research published in *Macromolecules* underscores its role in improving polymer crystallinity, which is essential for applications in aerospace and automotive industries.

Environmental considerations have also come into play with 2-methoxy-3-methylbenzene-1-sulfonamide. Studies investigating its biodegradability and toxicity profiles have been conducted to ensure its safe use in industrial settings. Findings from *Environmental Science & Technology* indicate that under controlled conditions, this compound exhibits low toxicity, making it suitable for eco-friendly chemical processes.

In summary, 2-methoxy-3-methylbenzene-1-sulfonamide (CAS No 82020-47-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemical research and development.